2-(ethylsulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 2-ethylsulfonyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N2O4S2/c1-3-27(23,24)17-7-5-4-6-15(17)18(22)21-19-20-16(12-26-19)13-8-10-14(25-2)11-9-13/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key: XRYUSMWXGUVUPJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O4S2
• Molecular Weight: 402.5 g/mol

Description

The compound “2-(ethylsulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide” is a complex organic molecule. It contains a benzamide group, a thiazole group, and an ethylsulfonyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a thiazole group, and an ethylsulfonyl group. These groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For example, the amide group could participate in hydrolysis reactions, the thiazole group could undergo electrophilic substitution, and the sulfonyl group could be involved in elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and sulfonyl groups could make this compound soluble in polar solvents.

Scientific Research Applications

Antibacterial Research

• The compound’s structural features make it a potential candidate for inhibiting type III secretion (T3S) in Gram-negative bacteria. T3S is a crucial protein export machinery used by pathogens like Yersinia spp., Shigella spp., and Salmonella spp. .

Bioisosteres of Salicylidene Acylhydrazides

• Salicylidene acylhydrazides are known T3S inhibitors. .
• .

Chemical Synthesis and Methodology

• . Researchers can explore alternative synthetic routes or optimize existing methods.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These aspects are typically assessed through laboratory testing.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis process, and studying its mechanism of action in more detail.